N-(2,3-dichlorophenyl)-2-phenoxypropanamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-phenoxypropanamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-10(20-11-6-3-2-4-7-11)15(19)18-13-9-5-8-12(16)14(13)17/h2-10H,1H3,(H,18,19)
• InChI Key: HWNHRECBFJGFJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C(=CC=C1)Cl)Cl)OC2=CC=CC=C2
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-phenoxypropanamide: is an organic compound characterized by the presence of a dichlorophenyl group and a phenoxypropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2,3-dichlorophenyl)-2-phenoxypropanamide typically involves the reaction of 2,3-dichloroaniline with 2-phenoxypropanoic acid. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve stirring the reactants in an appropriate solvent like dichloromethane at room temperature for several hours.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors and automated systems to control the reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions: N-(2,3-dichlorophenyl)-2-phenoxypropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-phenoxypropanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-phenoxypropanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

2,3-Dichlorophenylpiperazine: A compound with similar structural features but different biological activities.

2,3-Dichlorophenylboronic acid: Another dichlorophenyl derivative with distinct chemical properties.

Uniqueness: N-(2,3-dichlorophenyl)-2-phenoxypropanamide is unique due to its specific combination of a dichlorophenyl group and a phenoxypropanamide moiety, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications.